2-[3-(4-Morpholinyl)-2-hydroxy-1-propyloxy]nitrobenzene

• Molecular Formula: C13H18N2O5
• Molecular Weight: 282.29 g/mol
• IUPAC Name: 1-morpholin-4-yl-3-(2-nitrophenoxy)propan-2-ol
• InChI: InChI=1S/C13H18N2O5/c16-11(9-14-5-7-19-8-6-14)10-20-13-4-2-1-3-12(13)15(17)18/h1-4,11,16H,5-10H2
• InChI Key: AKSQZKFJUILAJZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC(COC2=CC=CC=C2[N+](=O)[O-])O

Description

2-[3-(4-Morpholinyl)-2-hydroxy-1-propyloxy]nitrobenzene is an organic compound characterized by a nitrobenzene core substituted with a hydroxypropyloxy chain bearing a 4-morpholinyl group. Key structural features include:

• Morpholinyl group: A six-membered heterocycle containing one oxygen and one nitrogen atom, contributing to solubility and hydrogen-bonding capacity.

This compound’s structural uniqueness lies in the combination of these groups, which may confer distinct physicochemical and biological properties compared to related molecules.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Morpholinyl and Aromatic Systems

Benzimidazole Derivatives (e.g., Compounds 3q, 3r, 3s, 3t)

• Structure : Feature benzimidazole cores with sulfonyl and morpholinylpropoxy substituents .
• Key Differences :
  • Core : Benzimidazole vs. nitrobenzene.
  • Functional Groups : Sulfonyl and methoxy groups in benzimidazoles vs. nitro and hydroxy groups in the target compound.
  • Biological Relevance : Benzimidazole derivatives often exhibit protease or kinase inhibition, but the target’s nitro group may alter target specificity .

Pravadoline (WIN 48,098)

• Structure : Indole-based with a morpholinylethyl group and methoxybenzoyl substituent .
• Key Differences: Core: Indole vs. nitrobenzene. Side Chain: Morpholinylethyl vs. morpholinylhydroxypropyloxy. Activity: Pravadoline targets cannabinoid receptors, whereas the nitro group in the target compound may favor interactions with electrophile-sensitive enzymes .

N-[2-(5-Bromo-2-morpholin-4-ylpyrimidin-4-ylsulfanyl)-4-methoxyphenyl]-2,4,6-trimethylbenzenesulfonamide

• Structure : Pyrimidine-sulfonamide hybrid with morpholine and bromo substituents .
• Key Differences: Core: Pyrimidine vs. benzene. Substituents: Bromo and sulfonamide groups vs. nitro and hydroxypropyloxy.

Functional Group Analysis

Nitro Group vs. Sulfonyl/Sulfonamide Groups

• Nitro (Target) : Strong electron-withdrawing effect, increases aromatic ring electrophilicity. May participate in redox reactions or act as a leaving group in nucleophilic substitutions.

Morpholinyl Placement

• Target Compound : Morpholine is part of a hydroxypropyloxy side chain, enabling flexible hydrogen bonding.
• Wortmannin (PI3K Inhibitor) : Macrocyclic lactone with a fused morpholine-like structure; irreversible kinase inhibition via covalent binding .

Physicochemical and Pharmacokinetic Implications

Property	2-[3-(4-Morpholinyl)-2-hydroxy-1-propyloxy]nitrobenzene	Benzimidazole Derivatives (e.g., 3q)	Pravadoline
Core Aromatic System	Nitrobenzene	Benzimidazole	Indole
Key Substituents	Nitro, hydroxypropyloxy, morpholine	Sulfonyl, methoxy, morpholinylpropoxy	Methoxybenzoyl, morpholinylethyl
Polarity	Moderate (hydroxy and nitro groups)	High (sulfonyl and methoxy)	Low (lipophilic indole)
Potential Bioactivity	Electrophile-sensitive targets (speculative)	Kinase/protease inhibition	Cannabinoid receptor modulation